Cas no 68938-07-8 (Fatty acids, C9-13-neo-)

• Product Name: Fatty acids, C9-13-neo-
• CAS No: 68938-07-8
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 1733041
• PubChem ID: 111847
• Update Time: 2025-04-21

Fatty acids, C9-13-neo- Chemical and Physical Properties

Names and Identifiers

• Fatty acids, C9-13-neo-
• C9-C13-Neoacids
• 9,9-dimethyldecanoic acid
• C9-C13-Neoacids; 9,9-dimethyldecanoic acid
• 9,9-di-methylcapric acid
• 68938-07-8
• SCHEMBL320263
• EC 273-114-3
• EINECS 273-114-3
• FZUWYUIYVKESIP-UHFFFAOYSA-N

• Inchi： 1S/C12H24O2/c1-12(2,3)10-8-6-4-5-7-9-11(13)14/h4-10H2,1-3H3,(H,13,14)
• InChI Key： FZUWYUIYVKESIP-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3